Cas no 1804864-44-5 (2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonyl chloride
• CAS No: 1804864-44-5
• MF: C₇H₅ClF₂INO₃S
• MW: 383.538779020309
• CID: 4891654
• Update Time: 2025-07-19

2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonyl chloride

• Inchi： 1S/C7H5ClF2INO3S/c1-15-3-2-4(11)12-5(7(9)10)6(3)16(8,13)14/h2,7H,1H3
• InChI Key： BYDGFZXEXLOBIX-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(C(F)F)=N1)S(=O)(=O)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Additional information on 2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonyl chloride

Introduction to 2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonyl chloride (CAS No. 1804864-44-5)

2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonyl chloride (CAS No. 1804864-44-5) is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique structural features, including a difluoromethyl group, an iodine atom, and a methoxy substituent, offers a wide range of applications in the development of novel pharmaceuticals and agrochemicals.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of molecules, making it a valuable functional group in drug design. The presence of the iodine atom provides a handle for further chemical modifications, such as cross-coupling reactions, which are crucial in the synthesis of complex organic molecules. The methoxy substituent contributes to the overall electronic properties of the molecule, influencing its reactivity and selectivity in various chemical transformations.

In recent years, significant advancements have been made in understanding the synthetic routes and reactivity profiles of 2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonyl chloride. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce diverse functional groups at the iodine position. This method has been successfully applied to synthesize a variety of biologically active compounds, including potential anticancer agents and antiviral drugs.

The sulfonyl chloride functionality in 2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonyl chloride is particularly useful for its high reactivity towards nucleophiles. This makes it an excellent building block for the preparation of sulfonamides, which are important intermediates in the synthesis of pharmaceuticals and agrochemicals. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties.

Recent studies have also explored the potential applications of 2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonyl chloride in the development of novel imaging agents. The iodine atom can be radiolabeled with isotopes such as iodine-123 or iodine-131, making it suitable for use in nuclear medicine. These radiolabeled compounds can be used for diagnostic purposes, such as imaging tumors or monitoring disease progression.

In addition to its pharmaceutical applications, 2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonyl chloride has shown promise in the field of agrochemistry. The compound's unique structure and reactivity make it a valuable starting material for the synthesis of herbicides and fungicides. These agrochemicals can help improve crop yields and protect plants from various pests and diseases.

The synthesis of 2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonyl chloride typically involves several steps, including the formation of the difluoromethylated pyridine core, introduction of the iodine atom, and installation of the methoxy group. The final step involves converting the pyridine derivative into the sulfonyl chloride using an appropriate chlorinating agent. Each step requires careful optimization to ensure high yields and purity.

The physical properties of 2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonyl chloride, such as its melting point, boiling point, and solubility in various solvents, have been well-characterized. These properties are crucial for optimizing reaction conditions and ensuring safe handling during laboratory operations. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation.

In conclusion, 2-(Difluoromethyl)-6-iodo-4-methoxypyridine-3-sulfonyl chloride (CAS No. 1804864-44-5) is a highly versatile compound with significant potential in various fields, including medicinal chemistry, organic synthesis, nuclear medicine, and agrochemistry. Its unique structural features and high reactivity make it an invaluable tool for researchers aiming to develop novel compounds with diverse biological activities.